Alprazolam-d5

Specification

• CAS No.: 125229-61-0
• Molecular Formula: C17H13ClN4
• Molecular Weight: 313.8 g/mol
• IUPAC Name: 8-chloro-1-methyl-6-(2,3,4,5,6-pentadeuteriophenyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• Standard InChI: InChI=1S/C17H13ClN4/c1-11-20-21-16-10-19-17(12-5-3-2-4-6-12)14-9-13(18)7-8-15(14)22(11)16/h2-9H,10H2,1H3/i2D,3D,4D,5D,6D
• Standard InChI Key: VREFGVBLTWBCJP-VIQYUKPQSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C2=NCC3=NN=C(N3C4=C2C=C(C=C4)Cl)C)[2H])[2H]
• SMILES: CC1=NN=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4
• Canonical SMILES: CC1=NN=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4
• Appearance: A 100 μg/ml solution in methanol

Introduction

The compound is categorized as a benzodiazepine and is regulated as a Schedule IV controlled substance in the United States, reflecting the same classification as its parent compound. Alprazolam-d5 serves primarily as a certified reference material (CRM) used for the quantification of alprazolam in various analytical applications, particularly in forensic toxicology, clinical diagnostics, and pharmaceutical research.

Unlike therapeutic applications of alprazolam, Alprazolam-d5 is designated for laboratory use as an internal standard. It enables scientists to perform accurate quantitative analyses of alprazolam in biological samples through isotope dilution methods and mass spectrometric techniques. This compound is integral to ensuring reliable and reproducible results in analytical testing protocols.

Chemical Structure and Properties

The chemical structure of Alprazolam-d5 maintains the fundamental triazolobenzodiazepine framework of alprazolam, featuring a triazole ring fused to a benzodiazepine structure. The key distinction lies in the strategic replacement of five hydrogen atoms with deuterium atoms, which provides the necessary mass difference for mass spectrometric differentiation while preserving chemical reactivity profiles.

As a deuterated analog, Alprazolam-d5 exhibits nearly identical physiochemical properties to its non-deuterated counterpart. This similarity is crucial for its application as an internal standard, as it ensures comparable extraction efficiencies, chromatographic behavior, and ionization patterns during analytical procedures. The compound possesses similar lipophilic characteristics to alprazolam, enabling comparable distribution in biological matrices.

Alprazolam-d5 shares similar physical properties with alprazolam but differs in molecular weight due to the deuterium substitution. The compound is typically supplied as a solution in methanol at defined concentrations (commonly 100 μg/mL) in sealed ampules to ensure stability and prevent contamination. This formulation provides analysts with a ready-to-use reference standard that can be directly incorporated into analytical workflows.

The solubility profile of Alprazolam-d5 mirrors that of alprazolam, showing good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide, while exhibiting limited solubility in water. This solubility pattern influences extraction procedures and sample preparation protocols in analytical methods.

Pharmacokinetics

The pharmacokinetic profile of Alprazolam-d5 closely resembles that of alprazolam, with minor differences attributable to isotope effects. These small differences are generally negligible for analytical applications but may be significant in certain specialized studies.

Absorption and Distribution

Following oral administration, Alprazolam-d5 demonstrates absorption characteristics similar to alprazolam, with a bioavailability of approximately 80-90%. The compound is well-distributed throughout the body, crossing the blood-brain barrier effectively due to its lipophilic nature.

Protein binding for Alprazolam-d5 is estimated to be around 80%, comparable to alprazolam. This high protein binding affects its distribution volume and clearance rate, factors that may influence analytical recovery from protein-rich biological samples.

Parameter	Alprazolam	Alprazolam-d5
Bioavailability	80-90%	Similar to alprazolam
Protein Binding	80%	Comparable to alprazolam
Primary Metabolism	CYP3A4	CYP3A4 (with potential slight kinetic isotope effect)
Half-life	10-18 hours	Similar to alprazolam (potentially slightly longer)
Volume of Distribution	0.8-1.2 L/kg	Comparable to alprazolam
Peak Plasma Time	0.7-1.8 hours	Similar to alprazolam

Research Applications

Alprazolam-d5 has become an indispensable tool in various research domains, particularly those requiring precise quantification of alprazolam in complex biological matrices. Its applications span multiple scientific disciplines and analytical methodologies.

Forensic Toxicology

In forensic toxicology, Alprazolam-d5 serves as a critical internal standard for the detection and quantification of alprazolam in cases involving drug-facilitated crimes, postmortem analyses, and driving under the influence of drugs (DUID) investigations. The compound enables forensic scientists to accurately determine alprazolam concentrations in various biological specimens, including blood, urine, hair, and tissues.

Research has demonstrated the effectiveness of Alprazolam-d5 in forensic applications, particularly in distinguishing and quantifying benzodiazepine metabolites in biological specimens. This capability is essential for clarifying forensic cases where timeline reconstruction and exposure confirmation are crucial elements of the investigation.

The compound's stability in biological matrices and during sample preparation procedures makes it particularly valuable for forensic applications, where sample integrity and analytical reliability are paramount concerns. Forensic laboratories routinely incorporate Alprazolam-d5 into their standard operating procedures for benzodiazepine screening and confirmation testing.

Clinical Research

In clinical research settings, Alprazolam-d5 facilitates the development and validation of analytical methods for therapeutic drug monitoring, pharmacokinetic studies, and clinical trials involving alprazolam. The compound enables researchers to generate accurate concentration data, which is essential for establishing dose-response relationships and optimizing therapeutic regimens.

Studies utilizing Alprazolam-d5 have contributed to our understanding of alprazolam's effects on neurocognitive performance, stress responses, and biochemical markers associated with anxiety disorders. The precise quantification capabilities provided by this deuterated standard have enhanced the reliability of research findings in these areas.

Additionally, Alprazolam-d5 has been employed in research examining drug-drug interactions involving alprazolam, particularly those mediated by cytochrome P450 enzymes. These studies provide valuable information for clinical practice regarding potential contraindications and dosage adjustments.

The primary application of Alprazolam-d5 lies in analytical chemistry, where it serves as a reference standard for the identification and quantification of alprazolam in various matrices. Its utility spans multiple analytical platforms and methodologies.

Internal Standard in Mass Spectrometry

Alprazolam-d5 functions as an ideal internal standard for mass spectrometric analysis of alprazolam due to its nearly identical chemical behavior but distinct mass spectrum. In liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) applications, the compound compensates for variations in sample preparation, injection, and instrument response, thereby enhancing analytical precision and accuracy.

The compound is particularly valuable in isotope dilution mass spectrometry (IDMS), a technique recognized for its high accuracy in quantitative analysis. By adding a known amount of Alprazolam-d5 to samples containing unknown amounts of alprazolam, analysts can determine precise concentrations based on isotope ratios measured by the mass spectrometer.

Research has demonstrated the efficacy of Alprazolam-d5 in various mass spectrometric methods, including targeted and untargeted screening approaches for benzodiazepines in clinical and forensic settings. These applications highlight the compound's versatility as an analytical tool across diverse scientific disciplines.

Nominal Alprazolam Concentration	Alprazolam Peak Area	Alprazolam-d5 Peak Area	Peak Area Ratio
0.1 ng/mL	1250	12000	0.104
1.0 ng/mL	12500	11500	1.087
10 ng/mL	122000	10000	12.200
100 ng/mL	1150000	8500	135.294
1000 ng/mL	10500000	6000	1750.000

Note: This table presents representative data based on the trends described in source.

These analytical challenges underscore the importance of method validation and careful experimental design when using Alprazolam-d5 as an internal standard. Researchers have developed various strategies to address these issues, including optimized sample preparation protocols, matrix-matched calibration approaches, and alternative ionization techniques.

Alprazolam-d5 belongs to a broader category of deuterated reference standards used in analytical chemistry and pharmacological research. Comparing its properties and applications with similar compounds provides insight into its unique characteristics and relative advantages.

Among related compounds, alpha-Hydroxyalprazolam-d5 is a deuterated metabolite standard that complements Alprazolam-d5 in comprehensive metabolite profiling studies. This metabolite standard enables researchers to track alprazolam's biotransformation pathways and quantify both the parent drug and its major metabolites in biological specimens.

Table 3: Comparison of Alprazolam-d5 with Related Deuterated Standards

Compound	Primary Application	Advantages	Challenges
Alprazolam-d5	Internal standard for alprazolam quantification	Identical chemical behavior to alprazolam, distinct mass spectrum	Potential ion suppression effects at high analyte concentrations
alpha-Hydroxyalprazolam-d5	Metabolite quantification	Enables comprehensive metabolite profiling	Limited stability in certain matrices
Diazepam-d5	Internal standard for diazepam analysis	Well-established reference standard	Different chromatographic behavior from alprazolam-d5
Clonazepam-d4	Internal standard for clonazepam analysis	High sensitivity in MS detection	Fewer deuterium atoms may limit mass separation

The selection of an appropriate deuterated standard depends on the specific analytical requirements, instrumentation capabilities, and target compounds of interest. Alprazolam-d5 offers particular advantages for alprazolam quantification due to its isotopic purity, stability, and chromatographic similarity to the target analyte.